Cas no 1041602-66-7 (N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide)

• Product Name: N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide
• CAS No: 1041602-66-7
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 4559705
• Update Time: 2025-08-03

N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide
• Benzenemethanesulfonamide, 4-cyano-N-(1,1-dimethylethyl)-

• Inchi： 1S/C12H16N2O2S/c1-12(2,3)14-17(15,16)9-11-6-4-10(8-13)5-7-11/h4-7,14H,9H2,1-3H3
• InChI Key： HVQMWMYQFBEFET-UHFFFAOYSA-N
• SMILES： C1(CS(NC(C)(C)C)(=O)=O)=CC=C(C#N)C=C1

Additional information on N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide

N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide (CAS 1041602-66-7): A Comprehensive Overview

N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide (CAS 1041602-66-7) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This sulfonamide derivative features a tert-butyl group and a 4-cyanophenyl moiety, making it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its unique structural properties and versatility in synthetic chemistry.

The molecular structure of N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide combines several functional groups that contribute to its reactivity and potential applications. The sulfonamide group (-SO₂NH-) provides hydrogen bonding capabilities, while the cyano group (-CN) offers electron-withdrawing properties. These characteristics make it particularly interesting for developing new pharmaceutical intermediates and bioactive molecules, addressing current demands in medicinal chemistry.

In recent years, sulfonamide derivatives like CAS 1041602-66-7 have gained attention for their potential in addressing global health challenges. The COVID-19 pandemic has accelerated research into novel antiviral compounds, and sulfonamide-based structures are being investigated for their therapeutic potential. While N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide is not directly used as a drug, its structural features make it valuable for developing new drug candidates targeting various diseases.

The synthesis of N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide typically involves multi-step organic reactions, starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, reducing environmental impact while maintaining high yields. Researchers are particularly interested in optimizing these synthetic routes to improve efficiency and scalability, responding to the growing demand for sustainable chemical production methods.

From a commercial perspective, CAS 1041602-66-7 represents an important building block in the fine chemicals market. The global pharmaceutical intermediates sector, valued at billions of dollars annually, continues to drive demand for specialized compounds like this. Market analysts note increasing interest from Asia-Pacific regions, particularly China and India, where pharmaceutical research and production are expanding rapidly.

Quality control and analytical characterization are crucial aspects of working with N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and verify structural integrity. These analytical methods have become more accessible with technological advancements, enabling researchers worldwide to work with this compound more effectively.

Storage and handling of CAS 1041602-66-7 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this chemical, following general laboratory safety protocols.

The future research directions for N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide are promising. With increasing interest in personalized medicine and targeted therapies, such specialized intermediates may play important roles in developing next-generation treatments. Additionally, the compound's potential applications in materials science, particularly in developing advanced polymers with specific properties, represent another exciting avenue for exploration.

For researchers and industry professionals seeking information about CAS 1041602-66-7, several key questions frequently arise: What are the optimal synthetic routes? What analytical methods provide the best characterization? How does this compound compare to similar sulfonamide derivatives? Addressing these questions through continued research will further elucidate the full potential of this interesting chemical entity.

In conclusion, N-tert-Butyl-1-(4-cyanophenyl)methanesulfonamide represents a valuable tool in modern chemical research. Its unique combination of functional groups and synthetic versatility make it relevant to multiple scientific disciplines. As research continues to uncover new applications and optimized production methods, this compound is likely to maintain its importance in pharmaceutical and chemical development for years to come.